Cas no 1251238-49-9 (2-(1H-imidazol-1-yl)ethyl(thiophen-3-yl)methylamine)

• Product Name: 2-(1H-imidazol-1-yl)ethyl(thiophen-3-yl)methylamine
• CAS No: 1251238-49-9
• MF: C₁₀H₁₃N₃S
• MW: 207.295320272446
• MDL: MFCD14618969
• CID: 5158168
• PubChem ID: 60664520
• Update Time: 2025-06-12

2-(1H-imidazol-1-yl)ethyl(thiophen-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Imidazol-1-yl)-N-(thiophen-3-ylmethyl)ethan-1-amine
• [2-(1H-imidazol-1-yl)ethyl](thiophen-3-ylmethyl)amine
• 2-imidazol-1-yl-N-(thiophen-3-ylmethyl)ethanamine
• starbld0030287
• [2-(1H-imidazol-1-yl)ethyl][(thiophen-3-yl)methyl]amine
• 2-(1H-imidazol-1-yl)ethyl(thiophen-3-yl)methylamine

• MDL： MFCD14618969
• Inchi： 1S/C10H13N3S/c1-6-14-8-10(1)7-11-2-4-13-5-3-12-9-13/h1,3,5-6,8-9,11H,2,4,7H2
• InChI Key： IUWNGAYDHMHWNG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CNCCN1C=NC=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 165
• XLogP3: 0.7
• Topological Polar Surface Area: 58.1

Additional information on 2-(1H-imidazol-1-yl)ethyl(thiophen-3-yl)methylamine

Professional Introduction to 2-(1H-imidazol-1-yl)ethyl(thiophen-3-yl)methylamine (CAS No. 1251238-49-9)

2-(1H-imidazol-1-yl)ethyl(thiophen-3-yl)methylamine is a sophisticated organic compound characterized by its intricate molecular architecture, featuring a combination of imidazole and thiophene heterocyclic moieties. This compound, identified by the CAS number 1251238-49-9, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The presence of both imidazole and thiophene rings endows this molecule with unique electronic and steric properties, making it a promising candidate for various biochemical interactions.

The molecular structure of 2-(1H-imidazol-1-yl)ethyl(thiophen-3-yl)methylamine consists of a central imidazole ring connected to an ethyl group, which further extends to a thiophene ring substituted at the 3-position with a methylamine moiety. This arrangement not only contributes to the compound's complexity but also opens up diverse possibilities for functionalization and interaction with biological targets. The imidazole ring, known for its role in numerous bioactive molecules, provides a stable scaffold for further chemical modifications, while the thiophene moiety introduces additional electronic richness and potential for hydrogen bonding interactions.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their broad spectrum of biological activities. Among these, imidazole and thiophene derivatives have been extensively studied for their pharmacological properties. The compound 2-(1H-imidazol-1-yl)ethyl(thiophen-3-yl)methylamine represents a novel fusion of these two heterocycles, offering a unique platform for exploring new therapeutic avenues. Its dual functionality makes it particularly interesting for applications in medicinal chemistry, where such molecules are often sought after for their ability to modulate multiple biological pathways simultaneously.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The versatile nature of the imidazole-thiophene core allows for further derivatization, enabling chemists to tailor the molecule's properties to specific biological targets. For instance, modifications at the 3-position of the thiophene ring or variations in the ethyl chain can significantly alter the compound's pharmacokinetic profile, solubility, and binding affinity. Such flexibility is crucial in drug development, where optimizing these parameters is essential for achieving desired therapeutic effects.

The growing interest in 2-(1H-imidazol-1-yl)ethyl(thiophen-3-yl)methylamine is also reflected in the latest research publications. Recent studies have demonstrated its potential as a scaffold for developing novel antimicrobial agents. The combination of imidazole and thiophene moieties is known to exhibit significant antibacterial and antifungal activities, making this compound a valuable asset in the fight against resistant pathogens. Furthermore, preliminary computational studies suggest that it may possess properties conducive to antiviral applications, although further experimental validation is required.

Another area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. The unique structural features of 2-(1H-imidazol-1-yl)ethyl(thiophen-3-yl)methylamine make it an attractive candidate for designing selective kinase inhibitors. By targeting specific kinases involved in disease progression, this compound could potentially offer therapeutic benefits with minimized side effects. Ongoing research in this direction aims to identify optimal analogs through structure-based drug design approaches.

The synthesis of 2-(1H-imidazol-1-yl)ethyl(thiophen-3-yl)methylamine presents its own set of challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the imidazole-thiophene core efficiently. Additionally, computational tools aid in predicting reaction outcomes and optimizing synthetic routes, thereby accelerating the discovery process.

In conclusion, 2-(1H-imidazol-1-yl)ethyl(thiophen-3-yl)methylamine (CAS No. 1251238-49-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting subject for further exploration. As research continues to uncover new applications and synthetic strategies, this molecule is poised to play a crucial role in the development of next-generation therapeutics.